Cas no 476466-21-4 (2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 476466-21-4
• MF: C₁₈H₂₂N₄O₅S₂
• MW: 438.521081447601
• CID: 6024931
• PubChem ID: 16806465
• Update Time: 2025-10-21

2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• Benzeneacetamide, 3,4-dimethoxy-N-[5-[[2-(4-morpholinyl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• SR-01000006847-1
• 2-(3,4-dimethoxyphenyl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024580720
• 476466-21-4
• 2-(3,4-dimethoxyphenyl)-N-(5-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• F0529-0716
• SR-01000006847
• 2-(3,4-dimethoxyphenyl)-N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• Oprea1_123478

• Inchi： 1S/C18H22N4O5S2/c1-25-13-4-3-12(9-14(13)26-2)10-15(23)19-17-20-21-18(29-17)28-11-16(24)22-5-7-27-8-6-22/h3-4,9H,5-8,10-11H2,1-2H3,(H,19,20,23)
• InChI Key： MTNSDIIMCNTTIM-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(N3CCOCC3)=O)S2)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 438.10316216g/mol
• Monoisotopic Mass: 438.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 8.41±0.50(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Introduction to Compound with CAS No. 476466-21-4 and Its Applications in Modern Chemical Biology

The compound with the CAS number 476466-21-4 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 2-(3,4-dimethoxyphenyl)-N-(5-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of the compound, its structural features, potential applications, and recent advancements in research.

The molecular structure of this compound is characterized by several key functional groups that are known to play crucial roles in biological interactions. The presence of a 3,4-dimethoxyphenyl moiety indicates that the compound may exhibit aromatic properties and potential interactions with various biological targets. Additionally, the 1,3,4-thiadiazole ring is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to modulate biological pathways. The amide group and the sulfanyl-substituted ethyl chain further enhance the compound's complexity and may contribute to its pharmacological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immune responses. The compound with CAS No. 476466-21-4 has shown promise in preliminary studies as a potential modulator of these pathways. Research indicates that the 1,3,4-thiadiazole core may interact with enzymes and receptors involved in inflammatory processes, thereby offering a novel approach to treating conditions such as arthritis and autoimmune disorders. The morpholine ring and the sulfanyl group are particularly noteworthy, as they have been associated with enhanced binding affinity and selectivity in drug-like molecules.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to integrate multiple functional groups into a single molecular framework. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of the final product, making it more suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step condensation processes have been employed to construct the complex core structure efficiently.

Evaluation of the compound's pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated that it exhibits moderate activity against certain enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Furthermore, preliminary cell-based assays suggest that the compound may have anti-proliferative effects on certain cancer cell lines, indicating its potential as an anti-cancer agent.

The role of computational chemistry in understanding the biological activity of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how it interacts with its target proteins at an atomic level. These studies have provided valuable insights into the binding mode of the compound and have helped identify key residues that contribute to its activity. Such information is crucial for designing analogs with improved potency and selectivity.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds. The systematic modification of various substituents on the 1,3,4-thiadiazole core has allowed researchers to fine-tune its pharmacological profile. For instance, replacing the morpholine ring with other heterocyclic structures has led to compounds with altered bioavailability and metabolic stability. These modifications highlight the importance of rational drug design in translating promising candidates into viable therapeutics.

The potential therapeutic applications of this compound extend beyond inflammation and cancer treatment. Preliminary data suggest that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the 3,4-dimethoxyphenyl moiety to cross the blood-brain barrier could be particularly advantageous for central nervous system (CNS) drug delivery.

In conclusion, the compound with CAS No. 476466-21-4 represents a fascinating example of how structural complexity can lead to unique biological activity. Its multifaceted design incorporating functional groups such as 1,3,4-thiadiazole, amide bonds, sulfanyl chains, and morpholine rings positions it as a promising candidate for further development in therapeutic areas such as inflammation modulation and cancer treatment. Ongoing research efforts are focused on optimizing its pharmacological profile through rational drug design principles and exploring new applications in medicine.